Ro 09-1679

• Molecular Formula: C22H39N9O6
• Molecular Weight: 525.6 g/mol
• InChI: InChI=1S/C22H39N9O6/c1-13(2)11-16(20(37)29-14(12-32)5-3-9-27-21(23)24)31-19(36)15(6-4-10-28-22(25)26)30-17(33)7-8-18(34)35/h7-8,12-16H,3-6,9-11H2,1-2H3,(H,29,37)(H,30,33)(H,31,36)(H,34,35)(H4,23,24,27)(H4,25,26,28)/b8-7+
• InChIKey: JEMQVKFJKHWGJB-BQYQJAHWSA-N

Ro 09-1679 Procurement Guide

Ro 09-1679 (CAS: 141426-89-3) is a low-molecular-weight oligopeptide (MW: 525.6 Da; Formula: C22H39N9O6) isolated from the fermentation broth of the fungus Mortierella alpina [1]. It is primarily classified as a thrombin inhibitor but demonstrates a distinct multi-target inhibition profile across several serine and cysteine proteases, including Factor Xa, trypsin, and papain . As a natural product-derived inhibitor, it offers a unique structural scaffold that differs from the more common small-molecule synthetic anticoagulants or protein-based inhibitors (e.g., hirudin), making it a valuable tool for comparative enzymology and biochemical assay development [2].

1

Peptidic thrombin tool compound for enzymatic assays Direct thrombin inhibition in the micromolar range supports dose-response and low-level inhibition studies

2

Natural product origin supports microbial metabolite research Fermentation-derived oligopeptide from Mortierella alpina, distinct from synthetic inhibitors

3

Supplied as research-grade powder for protease biochemistry Fits coagulation cascade studies, hemostasis research, and protease inhibitor profiling

• [1] Kamiyama, T., et al. (1992). Ro 09-1679, a novel thrombin inhibitor. The Journal of Antibiotics, 45(3), 424-427. View Source
• [2] National Library of Medicine. (2024). Ro 09-1679 MeSH Supplementary Concept Data. View Source

Ro 09-1679 vs. Clinical Anticoagulants

Selecting a generic protease inhibitor for an assay based solely on a primary target (e.g., thrombin) overlooks Ro 09-1679's unique, quantifiable multi-target inhibition profile. Unlike many synthetic thrombin inhibitors that are highly selective (e.g., dabigatran with an IC50 of 9.3 nM for thrombin but minimal off-target activity ), or other natural product inhibitors that may show a different rank-order of potency (e.g., Bacithrocin B ), Ro 09-1679 exhibits a specific and reproducible potency gradient across four distinct enzymes: papain (IC50 = 0.0346 μM) > trypsin (IC50 = 0.04 μM) > Factor Xa (IC50 = 3.3 μM) > thrombin (IC50 = 33.6 μM) . This distinct inhibitory signature is critical for experiments where a controlled, predictable level of multi-target activity is required, making simple substitution with a more selective or differently balanced inhibitor scientifically invalid.

Research Compound Ro 09-1679 Micromolar thrombin inhibitor, natural oligopeptide scaffold, multi-target protease profile

Clinical Comparator Argatroban / Dabigatran Nanomolar thrombin inhibitors, synthetic non-peptide structures, high selectivity for thrombin

Interchangeability risk: Potency (>1000-fold difference), protease selectivity profile, and natural product scaffold differ fundamentally. Assay response context and target engagement profile may not transfer between these classes. Direct substitution without re-validation may shift endpoint interpretation.

Ro 09-1679 Evidence for Selection

Thrombin Inhibition Potency

Ro 09-1679 exhibits a unique multi-target inhibition profile with a specific potency gradient: papain (IC50 = 0.0346 μM) > trypsin (IC50 = 0.04 μM) > Factor Xa (IC50 = 3.3 μM) > thrombin (IC50 = 33.6 μM) . This profile differs from the structurally related natural product Bacithrocin B, which demonstrates a similar but quantifiably different rank-order of potency: papain (IC50 = 0.02 μM) > trypsin (IC50 = 1.7 μM) > Factor Xa (IC50 = 17 μM) > thrombin (IC50 = 84 μM) .

Thrombin Inhibition Potency

Cross-study comparable

IC50: 33.6 μM (33,600 nM)
vs. Argatroban 38.0 nM; vs. Dabigatran 2.61 nM

Supports low-potency thrombin inhibitor screening and reference-standard workflows

>1000-fold less potent than clinical DTI comparators; in vitro enzyme assay context

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	Thrombin: 33.6 μM; Factor Xa: 3.3 μM; Trypsin: 0.04 μM; Papain: 0.0346 μM
Comparator Or Baseline	Bacithrocin B: Thrombin: 84 μM; Factor Xa: 17 μM; Trypsin: 1.7 μM; Papain: 0.02 μM
Quantified Difference	Ro 09-1679 is 2.5x more potent against thrombin and 5.2x more potent against Factor Xa and trypsin compared to Bacithrocin B, but 1.7x less potent against papain.
Conditions	In vitro enzyme inhibition assays (specific conditions not detailed in commercial datasheets but derived from standardized biochemical assays)

Why This Matters

This distinct multi-target signature allows researchers to select Ro 09-1679 when a specific, balanced inhibition of multiple coagulation and digestive proteases is required, a feature not replicated by more selective synthetic inhibitors or other natural product analogs.

Protease Selectivity Profile

Ro 09-1679 inhibits thrombin with an IC50 of 33.6 μM . This places it in a moderate potency range compared to other natural product-derived thrombin inhibitors. For instance, berberine, a well-studied plant alkaloid, has a reported IC50 of 2.92 μM for thrombin [1], while the flavonoid myricetin has an IC50 of 56 μM [2]. This indicates that Ro 09-1679 is less potent than berberine but more potent than myricetin against this primary target.

Protease Selectivity Profile

Class-level inference

Factor Xa: 3.3 μM
Trypsin: 0.04 μM
Papain: 0.0346 μM

Reported multi-target inhibitory profile supports pan-protease inhibition studies

Off-target activity context differs markedly from highly selective clinical DTI compounds

Evidence Dimension	Thrombin inhibitory potency (IC50)
Target Compound Data	33.6 μM
Comparator Or Baseline	Berberine: 2.92 μM; Myricetin: 56 μM
Quantified Difference	Ro 09-1679 is 11.5x less potent than berberine but 1.7x more potent than myricetin against thrombin.
Conditions	In vitro enzyme inhibition assays (specific conditions vary between studies; values represent reported IC50s from different publications)

Why This Matters

This quantitative benchmark allows a scientist to select Ro 09-1679 when a thrombin inhibitor of intermediate potency is desired, providing a controlled level of inhibition that may be preferable to highly potent (e.g., berberine) or very weak (e.g., myricetin) alternatives for specific assay windows or to avoid complete target suppression.

• [1] Wang, X., et al. (2017). Identification of berberine as a direct thrombin inhibitor from traditional Chinese medicine. Nature Communications, 8, 14256. View Source
• [2] Wang, X., et al. (2020). Study on Structure Activity Relationship of Natural Flavonoids as Thrombin Inhibitors. Molecules, 25(4), 921. View Source

Unique Peptidic Scaffold

Ro 09-1679 inhibits Factor Xa with an IC50 of 3.3 μM . This level of activity is substantially more potent than many other natural product-derived Factor Xa inhibitors. For example, betulinic acid has a reported IC50 of 25.05 μM for Factor Xa [1], and tanshinone IIA has an IC50 of 138.19 μM [2].

Unique Peptidic Scaffold

Class-level inference

Microbial oligopeptide
C₂₂H₃₉N₉O₆, MW 525.6 g/mol
from Mortierella alpina

Natural product scaffold distinct from synthetic arginine- or benzimidazole-based inhibitors

Supports natural product chemistry research and microbial metabolite screening

Evidence Dimension	Factor Xa inhibitory potency (IC50)
Target Compound Data	3.3 μM
Comparator Or Baseline	Betulinic acid: 25.05 μM; Tanshinone IIA: 138.19 μM
Quantified Difference	Ro 09-1679 is 7.6x more potent than betulinic acid and 41.9x more potent than tanshinone IIA against Factor Xa.
Conditions	In vitro enzyme inhibition assays (specific conditions vary between studies; values represent reported IC50s from different publications)

Why This Matters

This data positions Ro 09-1679 as a comparatively potent natural product inhibitor of Factor Xa, making it a relevant tool for studies investigating the coagulation cascade where a non-synthetic inhibitor with meaningful activity is required.

• [1] Ryu, Y. B., et al. (2018). Bioassay-directed fractionation of a blood coagulation factor Xa inhibitor, betulinic acid from Lycopus lucidus. Bioorganic & Medicinal Chemistry Letters, 28(11), 1980-1984. View Source
• [2] Li, M., et al. (2015). Tanshinone I and tanshinone IIA from Salvia miltiorrhiza are potential Factor Xa inhibitors. Phytomedicine, 22(11), 1085-1091. View Source

Source and Structural Class Differentiation: Fungal Oligopeptide vs. Common Plant-Derived or Synthetic Inhibitors

Ro 09-1679 is an oligopeptide isolated from the fungus Mortierella alpina [1]. This distinguishes it from many common natural protease inhibitors, which are often flavonoids, alkaloids, or triterpenoids from plant sources (e.g., berberine, myricetin, betulinic acid). Its peptidic nature also contrasts with small-molecule synthetic inhibitors like dabigatran .

Evidence Dimension	Compound class and source organism
Target Compound Data	Fungal oligopeptide from Mortierella alpina
Comparator Or Baseline	Plant-derived alkaloids (berberine), flavonoids (myricetin), triterpenoids (betulinic acid); Synthetic small molecules (dabigatran)
Quantified Difference	N/A (Qualitative difference in chemical class and origin)
Conditions	N/A

Why This Matters

For research into fungal secondary metabolism, peptidic natural products, or for assays where plant-derived compounds may cause interference (e.g., due to fluorescence or other matrix effects), Ro 09-1679 offers a chemically and biologically distinct alternative.

• [1] Kamiyama, T., et al. (1992). Ro 09-1679, a novel thrombin inhibitor. The Journal of Antibiotics, 45(3), 424-427. View Source

Ro 09-1679 Application Scenarios

Weak vs. Potent Thrombin Inhibition

Ro 09-1679 is ideally suited as a reference compound in enzyme profiling panels designed to assess the selectivity of novel inhibitors across serine and cysteine proteases. Its well-characterized, differential potency against thrombin (33.6 μM), Factor Xa (3.3 μM), trypsin (0.04 μM), and papain (0.0346 μM) provides a unique, quantifiable benchmark . This multi-target profile is not replicated by highly selective synthetic inhibitors (e.g., dabigatran) and differs from the profile of other natural products like Bacithrocin B [1], making it a valuable tool for calibrating assay windows and understanding compound selectivity.

Multi-Target Protease Inhibitor Assays

As an oligopeptide isolated from Mortierella alpina , Ro 09-1679 serves as a key analytical standard and positive control for research into fungal secondary metabolism. It is distinct from the more common plant-derived protease inhibitors (e.g., flavonoids, alkaloids) [1]. Its procurement is critical for laboratories focused on the discovery, isolation, and characterization of novel bioactive peptides from fungal sources, providing a structurally and functionally characterized benchmark for comparative studies [2].

Natural Product Chemistry Research

For in vitro coagulation studies where a moderate level of thrombin inhibition is desired to avoid complete pathway shutdown, Ro 09-1679 (thrombin IC50 = 33.6 μM) is a more suitable tool than highly potent inhibitors like berberine (IC50 = 2.92 μM) [1]. Its significant, but not overwhelming, potency against Factor Xa (IC50 = 3.3 μM) also allows for nuanced investigation of the coagulation cascade at physiologically relevant inhibition levels, providing a different experimental window compared to highly potent and selective Factor Xa inhibitors [2].

Application

Selection Property

Validation Focus

Low-level thrombin inhibition studies

Micromolar potency range

Dose-response and partial inhibition endpoints

Multi-target protease inhibitor assays

Defined multi-protease inhibitory profile

Thrombin, factor Xa, trypsin, papain endpoint review

Natural product chemistry research

Microbial oligopeptide scaffold

Benchmark for fungal extract screening

DTI screening reference standard

Low-potency, structurally distinct control

Assay sensitivity and dynamic range calibration

• [1] Wang, X., et al. (2017). Identification of berberine as a direct thrombin inhibitor from traditional Chinese medicine. Nature Communications, 8, 14256. View Source
• [2] Ryu, Y. B., et al. (2018). Bioassay-directed fractionation of a blood coagulation factor Xa inhibitor, betulinic acid from Lycopus lucidus. Bioorganic & Medicinal Chemistry Letters, 28(11), 1980-1984. View Source